3-Methoxy-4-methylsulfonyl-benzoic acid

• Molecular Formula: C9H10O5S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 3-methoxy-4-methylsulfonylbenzoic acid
• InChI: InChI=1S/C9H10O5S/c1-14-7-5-6(9(10)11)3-4-8(7)15(2,12)13/h3-5H,1-2H3,(H,10,11)
• InChI Key: VJAGIOAAQLIZDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)S(=O)(=O)C

Description

3-Methoxy-4-methylsulfonyl-benzoic acid is a useful research compound. Its molecular formula is C9H10O5S and its molecular weight is 230.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-fluoro-4-methylsulfonyl-benzoic acid (490 mg, 2.25 mmol), sodium hydride (270 mg, 6.74 mmol), methanol (1.55 g, 2.0 mL, 48.3 mmol) was added DMF (5 mL) and reaction mixture was heated at 100° C. for 1 hour. The reaction mixture was cooled and diluted with EtOAc and acidified using 1 M HCl solution. The organic layer was separated, washed with saturated aqueous brine solution (3×), dried over sodium sulfate and concentrated in vacuo to give 3-methoxy-4-methylsulfonyl-benzoic acid (496 mg, 95%). ESI-MS m/z calc. 230.0. found 231.3 (M+1)+; Retention time: 0.49 minutes (3 min run).